2-Azido-N-methylacetamide

• IUPAC Name: 2-azido-N-methylacetamide
• InChI: InChI=1S/C3H6N4O/c1-5-3(8)2-6-7-4/h2H2,1H3,(H,5,8)
• InChI Key: AKGIDMWPOLTCLT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN=[N+]=[N-]
• Molecular Formula: C3H6N4O
• DSSTOX Substance ID: DTXSID70608638
• Molecular Weight: 114.11 g/mol
• CAS RN: 98025-59-3

Description

2-Azido-N-methylacetamide is a chemical compound that has been the subject of research due to its interesting thermal decomposition behavior. The compound is characterized by the presence of an azido group (N3) attached to a methylacetamide moiety. The thermal decomposition of this compound and related azides has been studied to understand the pathways and intermediates that form during the process, which is of interest in the field of organic chemistry and materials science.

Synthesis Analysis

Molecular Structure Analysis

The molecular structure of this compound is not directly analyzed in the provided papers. However, the structure of a related compound, 2-azidoacetamide, and its decomposition products have been studied using matrix-isolation infrared spectroscopy and real-time ultraviolet photoelectron spectroscopy. The identification of the imine intermediate H2NCOCH=NH in the decomposition of 2-azidoacetamide suggests that similar intermediates may be formed in the decomposition of this compound, given the structural similarities between the two compounds .

Chemical Reactions Analysis

The thermal decomposition of this compound has been studied, revealing the formation of a novel imine intermediate Me2NCOCH=NH. This intermediate is significant as it provides insight into the decomposition pathways of azide compounds. The study of 2-azido-N,N-dimethylacetamide, a compound similar to this compound, shows that upon thermal decomposition, it yields the imine intermediate, which subsequently decomposes into dimethyl formamide (HCONMe2), CO, Me2NH, and HCN . These findings are crucial for understanding the behavior of azides under thermal stress and the potential formation of hazardous byproducts.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not directly discussed in the provided papers. However, the studies of related azides and their thermal decomposition products can provide indirect information about the properties of this compound. For instance, the detection of gases such as N2, CO, NH3, and HCN as decomposition products indicates that the compound is likely to be volatile and reactive at high temperatures. The use of spectroscopic techniques to identify intermediates and decomposition products also suggests that the compound and its derivatives have distinct spectroscopic signatures that can be used for identification purposes .

Scientific Research Applications

Chemical Decomposition and Reactivity

The decomposition and reactivity of related compounds such as phenyl N-methylacetimidate have been studied, revealing insights into hydrolysis products and reactions with nucleophiles like azide. This research helps understand the chemical behavior of similar compounds, including 2-Azido-N-methylacetamide (Pocker, Beug, & Stephens, 1974).

Applications in β-Lactam Synthesis

This compound's analogs have played a crucial role in β-lactam synthesis. Azidoacetyl chloride, for instance, a compound with similarities to this compound, has been used for synthesizing various β-lactams, illustrating the potential utility of this compound in related applications (Manhas, Lal, Amin, & Bose, 1976).

Photochemical Applications in Antibacterial Agents

Research into the Barton photochemical reaction has led to the synthesis of novel antibacterial agents, where the behavior of azido groups has been a focal point. This underscores the potential of this compound in developing new antibacterial compounds (Hakimelahi et al., 2003).

Role in Amide Bond Formation

Studies on N-methylacetamide, closely related to this compound, have shed light on the formation of amide bonds and their characteristic IR spectral signatures. This knowledge is vital in organic chemistry and biochemical applications (Ji et al., 2020).

Spectroscopic Studies

Research on N-methylacetamide's molecular structure and spectroscopy provides foundational knowledge for understanding the properties of this compound. These studies contribute to fields like analytical chemistry and molecular biology (Kimura & Aoki, 1953).

Future Directions

While specific future directions for 2-Azido-N-methylacetamide are not mentioned in the search results, related compounds such as DMAZ have been identified as possible replacements for traditional hydrazine propellants. This suggests that this compound and similar compounds could have potential applications in the development of new propellants.

Mechanism of Action

Target of Action

• 2-Azido-N-methylacetamide is a chemical compound with the molecular formula C₃H₆N₄O. Its primary targets are not well-documented in the literature, but it is commonly used as a reagent for diazo-transfer reactions .

Mode of Action

• The resulting product is an organic azide, which can be further utilized in various synthetic transformations .